Cas no 1805567-26-3 (Ethyl 5-chloro-2-cyano-3-(difluoromethoxy)benzoate)

• Product name: Ethyl 5-chloro-2-cyano-3-(difluoromethoxy)benzoate
• CAS No: 1805567-26-3
• MF: C₁₁H₈ClF₂NO₃
• MW: 275.635929107666
• CID: 4796167

Ethyl 5-chloro-2-cyano-3-(difluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-chloro-2-cyano-3-(difluoromethoxy)benzoate

• Inchi： 1S/C11H8ClF2NO3/c1-2-17-10(16)7-3-6(12)4-9(8(7)5-15)18-11(13)14/h3-4,11H,2H2,1H3
• InChI Key： WAYFEAMYRYXYBJ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(C#N)=C(C(=O)OCC)C=1)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 344
• Topological Polar Surface Area: 59.3
• XLogP3: 3.4

Additional information on Ethyl 5-chloro-2-cyano-3-(difluoromethoxy)benzoate

Research Brief on Ethyl 5-chloro-2-cyano-3-(difluoromethoxy)benzoate (CAS: 1805567-26-3): Recent Advances and Applications

Ethyl 5-chloro-2-cyano-3-(difluoromethoxy)benzoate (CAS: 1805567-26-3) is a fluorinated benzoate derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound, characterized by the presence of a difluoromethoxy group, a cyano group, and an ethyl ester moiety, has been explored as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel kinase inhibitors and anti-inflammatory agents. Recent studies have highlighted its role in modulating specific biological pathways, making it a promising candidate for further investigation.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the synthetic utility of Ethyl 5-chloro-2-cyano-3-(difluoromethoxy)benzoate in the development of selective kinase inhibitors. The study demonstrated that the difluoromethoxy group enhances the metabolic stability of the resulting compounds, while the cyano group facilitates interactions with key amino acid residues in the ATP-binding pocket of target kinases. The compound's ethyl ester moiety was also found to improve solubility, a critical factor in drug formulation. These findings underscore the compound's versatility as a building block in medicinal chemistry.

Another notable application of Ethyl 5-chloro-2-cyano-3-(difluoromethoxy)benzoate was reported in a recent Bioorganic & Medicinal Chemistry Letters article, where it served as a precursor for the synthesis of potent anti-inflammatory agents. The researchers utilized the compound to develop a series of derivatives that exhibited significant inhibition of cyclooxygenase-2 (COX-2), with IC50 values in the nanomolar range. The study emphasized the importance of the difluoromethoxy group in reducing oxidative metabolism, thereby enhancing the pharmacokinetic profile of the derivatives. This research opens new avenues for the design of next-generation anti-inflammatory drugs with improved safety and efficacy.

Beyond its therapeutic potential, Ethyl 5-chloro-2-cyano-3-(difluoromethoxy)benzoate has also been explored in agrochemical research. A 2022 study in Pest Management Science highlighted its use as a key intermediate in the synthesis of novel herbicides. The compound's structural features were found to confer herbicidal activity by inhibiting acetolactate synthase (ALS), an enzyme critical for branched-chain amino acid biosynthesis in plants. This application demonstrates the compound's broad utility across diverse fields, from pharmaceuticals to agriculture.

In conclusion, Ethyl 5-chloro-2-cyano-3-(difluoromethoxy)benzoate (CAS: 1805567-26-3) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its unique structural attributes, including the difluoromethoxy and cyano groups, contribute to its wide-ranging applications in drug discovery, agrochemical development, and beyond. Ongoing research continues to uncover new possibilities for this compound, reinforcing its importance as a tool for innovation in the life sciences. Future studies may focus on optimizing its synthetic routes and exploring additional biological targets to further expand its utility.